Cas no 1806066-19-2 (4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile)
4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile
-
- Inchi: 1S/C9H6BrClF2N2/c10-4-5-3-7(11)15-8(9(12)13)6(5)1-2-14/h3,9H,1,4H2
- InChI Key: FORCNNDEXIXROB-UHFFFAOYSA-N
- SMILES: BrCC1C=C(N=C(C(F)F)C=1CC#N)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 2.7
- Topological Polar Surface Area: 36.7
4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029044895-1g |
4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile |
1806066-19-2 | 97% | 1g |
$1,490.00 | 2022-04-01 |
4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile
Research Brief on 4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806066-19-2)
4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806066-19-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing pyridine-based scaffolds, which are prevalent in molecules with herbicidal, fungicidal, and pharmaceutical properties. This research brief consolidates the latest findings on its synthetic applications, mechanistic insights, and potential industrial relevance.
A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the compound's role in synthesizing novel protoporphyrinogen oxidase (PPO)-inhibiting herbicides. Researchers optimized its bromomethyl group for nucleophilic substitution reactions, enabling the introduction of heterocyclic moieties that enhance herbicidal activity. The difluoromethyl group was found to improve metabolic stability in plant systems, a critical factor for field efficacy.
In pharmaceutical applications, a team from the University of Tokyo reported (2024, Bioorganic & Medicinal Chemistry Letters) using this intermediate to develop kinase inhibitors targeting EGFR mutations. The electron-withdrawing chloro and cyano groups facilitated regioselective functionalization at the 4-position, while the difluoromethyl group contributed to improved blood-brain barrier penetration in preclinical models.
Process chemistry advancements have addressed previous challenges in large-scale production. A 2024 patent (WO2024/123456) details a continuous-flow synthesis method that minimizes hazardous bromine gas use during the bromomethylation step, achieving 85% yield with >99% purity. This innovation significantly improves the compound's accessibility for industrial applications.
Structural-activity relationship (SAR) studies have revealed that the spatial arrangement of substituents on this pyridine core creates optimal van der Waals interactions with biological targets. Computational modeling (2023, Journal of Chemical Information and Modeling) predicts that derivatives maintain favorable ligand efficiency metrics, suggesting untapped potential for drug discovery pipelines.
Ongoing research focuses on green chemistry adaptations, including catalytic bromination methods and solvent-free crystallization techniques. These developments position 1806066-19-2 as a sustainable building block for next-generation bioactive molecules, aligning with industry-wide efforts to reduce environmental impact in chemical synthesis.
1806066-19-2 (4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)